Cas no 89033-17-0 ((1,2-thiazol-3-yl)methanol)

(1,2-Thiazol-3-yl)methanol is a heterocyclic alcohol featuring a thiazole ring with a hydroxymethyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its reactive hydroxyl group allows for further derivatization, enabling the introduction of diverse functionalities. The thiazole core contributes to its potential biological activity, making it valuable in medicinal chemistry for drug discovery. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its synthetic utility is enhanced by compatibility with common organic transformations, such as esterification, etherification, and nucleophilic substitutions. Suitable for research and industrial applications requiring precise molecular modifications.
(1,2-thiazol-3-yl)methanol structure
(1,2-thiazol-3-yl)methanol structure
Product Name:(1,2-thiazol-3-yl)methanol
CAS No:89033-17-0
MF:C4H5NOS
MW:115.153599500656
MDL:MFCD13184237
CID:2142412
PubChem ID:18361854
Update Time:2025-08-05

(1,2-thiazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiazolemethanol
    • 1,2-Thiazol-3-ylmethanol
    • isothiazol-3-ylMethanol
    • (1,2-Thiazol-3-yl)methanol
    • DB-294386
    • MFCD13184237
    • AT21123
    • CS-0380031
    • DTXSID80593107
    • 89033-17-0
    • SCHEMBL3150466
    • EN300-222891
    • (1,2-thiazol-3-yl)methanol
    • MDL： MFCD13184237
    • Inchi： 1S/C4H5NOS/c6-3-4-1-2-7-5-4/h1-2,6H,3H2
    • InChI Key： CITJCTCNTRIEKZ-UHFFFAOYSA-N
    • SMILES： S1C=CC(CO)=N1

Computed Properties

  • Exact Mass: 115.00918496g/mol
  • Monoisotopic Mass: 115.00918496g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 59.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 61.4

(1,2-thiazol-3-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB547212-1 g
Isothiazol-3-ylmethanol; .
 89033-17-0
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Enamine
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Enamine
EN300-222891-0.25g
(1,2-thiazol-3-yl)methanol
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Enamine
EN300-222891-0.5g
(1,2-thiazol-3-yl)methanol
 89033-17-0 95%
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 $758.0 2023-09-16
Enamine
EN300-222891-1.0g
(1,2-thiazol-3-yl)methanol
 89033-17-0 95%
1g
 $0.0 2023-06-05
Enamine
EN300-222891-2.5g
(1,2-thiazol-3-yl)methanol
 89033-17-0 95%
2.5g
 $1903.0 2023-09-16
Enamine
EN300-222891-5.0g
(1,2-thiazol-3-yl)methanol
 89033-17-0 95%
5.0g
 $2816.0 2023-02-22
Enamine
EN300-222891-10.0g
(1,2-thiazol-3-yl)methanol
 89033-17-0 95%
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 $4176.0 2023-02-22
abcr
AB547212-1g
Isothiazol-3-ylmethanol; .
 89033-17-0
1g
 €1495.00 2025-04-15

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